Cas no 2228629-56-7 (2-(4-methylpyridin-2-yl)ethane-1-thiol)

• Product Name: 2-(4-methylpyridin-2-yl)ethane-1-thiol
• CAS No: 2228629-56-7
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 6519305
• PubChem ID: 165976605
• Update Time: 2025-06-08

2-(4-methylpyridin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-2-yl)ethane-1-thiol
• 2228629-56-7
• EN300-1817769

• Inchi： 1S/C8H11NS/c1-7-2-4-9-8(6-7)3-5-10/h2,4,6,10H,3,5H2,1H3
• InChI Key： YSCHWPQWOCZPQH-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-(4-methylpyridin-2-yl)ethane-1-thiol

Professional Introduction to 2-(4-methylpyridin-2-yl)ethane-1-thiol (CAS No: 2228629-56-7)

2-(4-methylpyridin-2-yl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228629-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiol derivatives, featuring a pyridine moiety linked to an ethyl chain. The structural uniqueness of this molecule lies in its combination of a heterocyclic aromatic ring with a sulfur-containing side chain, which makes it a versatile intermediate in the development of novel therapeutic agents.

The 4-methylpyridin-2-yl substituent in the molecular structure imparts specific electronic and steric properties, influencing its reactivity and potential biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a sulfur atom in the thiol group enhances the compound's potential as a pharmacophore, enabling interactions with biological systems that may lead to therapeutic effects.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-methylpyridin-2-yl)ethane-1-thiol and its derivatives. Research has indicated that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The pyridine ring's ability to modulate enzyme activity and the thiol group's capacity for redox interactions make it an attractive scaffold for drug design.

One of the most compelling aspects of 2-(4-methylpyridin-2-yl)ethane-1-thiol is its synthetic versatility. The compound can serve as a key intermediate in multi-step organic synthesis, allowing chemists to modify its structure and explore new derivatives with tailored biological activities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its applications.

The study of thiol-containing compounds has seen significant progress due to their broad range of biological functions. Thiols are known to participate in various biochemical pathways and can act as signaling molecules or modulators of enzyme activity. The incorporation of a thiol group into a pyridine-based framework, as seen in 2-(4-methylpyridin-2-yl)ethane-1-thiol, opens up possibilities for designing molecules that can interact with biological targets in novel ways.

Recent research has also highlighted the importance of understanding the metabolic stability and pharmacokinetic properties of such compounds. Studies have begun to explore how modifications around the 4-methylpyridin-2-yl moiety can influence the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. This information is crucial for optimizing drug candidates for clinical development.

The development of new pharmaceuticals often relies on innovative molecular design principles. 2-(4-methylpyridin-2-yl)ethane-1-thiol exemplifies how structural features can be combined to create compounds with potential therapeutic value. By leveraging the unique properties of the pyridine ring and the thiol group, researchers aim to develop drugs that are both effective and well-tolerated by patients.

In conclusion, 2-(4-methylpyridin-2-yl)ethane-1-thiol (CAS No: 2228629-56-7) represents a promising area of research in pharmaceutical chemistry. Its structural features and synthetic flexibility make it an valuable scaffold for developing new therapeutic agents. As research continues to uncover its potential applications, this compound is likely to play an important role in future drug discovery efforts.